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Introduction

Policresulen is a topical antiseptic and hemostatic agent with a long history of clinical use,

particularly in gynecology. Its development marks a significant contribution to the field of topical

anti-infectives, distinguished by its dual mechanism of action: a potent, non-specific

antimicrobial effect and a selective coagulative action on necrotic or pathologically altered

tissues. This technical guide provides an in-depth overview of the historical development of

policresulen, its chemical properties, mechanism of action, and the evolution of its clinical

applications, tailored for researchers, scientists, and drug development professionals.

Early Development and Chemical Synthesis
Policresulen emerged in the post-war era, a period of significant innovation in antiseptic and

disinfectant research. It was first introduced for clinical use in the 1950s.

1.1. Initial Synthesis and Introduction

The earliest comprehensive report on policresulen, under the brand name Albothyl, was

published in 1954 by Alfred Renner in the German medical journal Medizinische Klinik. This

publication laid the groundwork for its therapeutic use, describing it as a substance with a novel

mechanism of action for treating gynecological diseases.

Policresulen is a polycondensation product of meta-cresolsulfonic acid and formaldehyde.

This polymerization process results in a complex mixture of molecules with varying chain
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lengths, characterized by methylene bridges linking the sulfonated cresol units. The resulting

polymer is a highly acidic aqueous solution, a key feature contributing to its therapeutic effects.

1.2. Chemical Structure and Properties

The generalized chemical structure of policresulen is a chain of poly(metacresolsulfonic acid)

linked by methylene groups. Its acidic nature is due to the presence of sulfonic acid groups,

which are strong acids. This high acidity is fundamental to its antimicrobial and tissue-

coagulative properties.

Mechanism of Action
The therapeutic efficacy of policresulen is attributed to two primary, interconnected

mechanisms: its broad-spectrum antiseptic activity and its selective action on non-viable tissue.

2.1. Antiseptic Mechanism

Policresulen's antiseptic effect is primarily a result of its high acidity. When applied topically, it

creates a highly acidic environment (low pH), which is inhospitable to a wide range of

pathogenic microorganisms, including bacteria, fungi, and protozoa. This acidic environment

disrupts microbial cell membranes and denatures essential proteins, leading to microbial death.

A notable characteristic of policresulen is its selective antimicrobial action; it has been

reported to effectively eliminate common vaginal pathogens while preserving the endogenous

Döderlein bacilli (Lactobacillus species), which are crucial for maintaining a healthy vaginal

microbiome.

2.2. Selective Coagulation and Tissue Regeneration

A unique feature of policresulen is its ability to selectively coagulate necrotic and

pathologically altered tissues without affecting healthy tissue. This selective action is attributed

to the differential protein content and structure of pathological versus healthy cells. The high

acidity of policresulen leads to the denaturation and precipitation of proteins in necrotic

tissues, forming a protective layer over the wound. This coagulum is then sloughed off,

facilitating the removal of dead tissue and promoting the growth of healthy granulation tissue

and subsequent re-epithelialization.
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Figure 1: Dual Mechanism of Action of Policresulen.

Antimicrobial Spectrum and Efficacy
While specific quantitative data from the early decades of policresulen's use, such as

Minimum Inhibitory Concentration (MIC) values, are not readily available in the accessible

literature, historical and more recent reports confirm its broad-spectrum antimicrobial activity.

Table 1: Antimicrobial Spectrum of Policresulen (Qualitative Data)
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Microorganism Type Examples of Susceptible Pathogens

Gram-positive Bacteria Staphylococcus spp., Streptococcus spp.

Gram-negative Bacteria
Various species commonly found in vaginal

infections

Fungi Candida albicans and other Candida species

Protozoa Trichomonas vaginalis

It is important to note that while policresulen is effective against a wide array of pathogens, its

non-specific, acid-based mechanism of action differs from the targeted mechanisms of

traditional antibiotics.

Historical Experimental Protocols
Detailed experimental protocols from the initial studies in the 1950s are not extensively

documented in currently available literature. However, based on the standard microbiological

and antiseptic testing methods of that era, the following represents a likely protocol for

evaluating the antimicrobial efficacy of policresulen.

Representative Experimental Protocol: Agar Diffusion Method (Circa 1950s)

Objective: To determine the antimicrobial activity of policresulen against selected pathogenic

microorganisms.

Materials:

Policresulen solution (e.g., Albothyl)

Cultures of test microorganisms (e.g., Staphylococcus aureus, Candida albicans) grown in

appropriate broth media.

Nutrient agar plates

Sterile filter paper discs

Sterile swabs
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Incubator

Methodology:

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared to

a specific turbidity, corresponding to a known cell density.

Inoculation of Agar Plates: A sterile swab is dipped into the microbial suspension and used to

evenly streak the entire surface of a nutrient agar plate to create a uniform lawn of bacteria

or fungi.

Application of Policresulen: Sterile filter paper discs are impregnated with a known

concentration of the policresulen solution.

Placement of Discs: The impregnated discs are placed onto the surface of the inoculated

agar plates. A control disc impregnated with a sterile saline solution is also placed on the

plate.

Incubation: The plates are incubated at a temperature and duration suitable for the growth of

the test microorganism (e.g., 37°C for 24-48 hours).

Observation and Measurement: After incubation, the plates are examined for zones of

inhibition around the discs. The diameter of the zone of no microbial growth is measured in

millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Expected Results: The presence of a clear zone of inhibition around the policresulen-

impregnated disc would demonstrate its antimicrobial activity against the tested pathogen. The

size of this zone would provide a semi-quantitative measure of its efficacy.

Evolution of Clinical Applications
Policresulen was initially and continues to be predominantly used in gynecology for the

treatment of various conditions.

5.1. Gynecological Applications

The primary historical and ongoing use of policresulen is in the management of:
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Cervicitis and cervical ectopy (erosion)

Vaginitis of bacterial, fungal, and trichomonal origin

Hemostasis after cervical biopsies or other minor gynecological procedures

5.2. Expansion to Other Therapeutic Areas

Over time, the applications of policresulen have expanded to other fields of medicine,

including:

Dermatology: For the treatment of skin ulcers and other lesions.

Proctology: For the management of hemorrhoids and anal fissures.

Otolaryngology and Dentistry: For the treatment of aphthous ulcers and for hemostasis after

dental procedures.

Conclusion
Policresulen represents a durable and effective antiseptic that has maintained its clinical

relevance for over seven decades. Its historical development from its initial introduction in the

1950s highlights a unique therapeutic approach that combines broad-spectrum antimicrobial

activity with selective tissue coagulation, promoting a favorable environment for wound healing.

While detailed quantitative data and specific experimental protocols from its early development

are not extensively available in modern databases, its long-standing clinical use attests to its

efficacy and safety profile. For drug development professionals, the history of policresulen
underscores the potential for developing topical agents with multi-faceted mechanisms of

action that can address both infection and tissue repair. Further research to quantify its

antimicrobial efficacy using modern standardized methods could provide a more complete

understanding of this enduring therapeutic agent.

To cite this document: BenchChem. [The Historical Development of Policresulen as an
Antiseptic: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108956#historical-development-of-policresulen-as-
an-antiseptic]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b108956?utm_src=pdf-body
https://www.benchchem.com/product/b108956?utm_src=pdf-body
https://www.benchchem.com/product/b108956?utm_src=pdf-body
https://www.benchchem.com/product/b108956#historical-development-of-policresulen-as-an-antiseptic
https://www.benchchem.com/product/b108956#historical-development-of-policresulen-as-an-antiseptic
https://www.benchchem.com/product/b108956#historical-development-of-policresulen-as-an-antiseptic
https://www.benchchem.com/product/b108956#historical-development-of-policresulen-as-an-antiseptic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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